Cas no 81069-03-6 (1-Piperidinyloxy,4-(2,5-dioxo-1-pyrrolidinyl)-2,2,6,6-tetramethyl-)

1-Piperidinyloxy,4-(2,5-dioxo-1-pyrrolidinyl)-2,2,6,6-tetramethyl- structure
81069-03-6 structure
Product name:1-Piperidinyloxy,4-(2,5-dioxo-1-pyrrolidinyl)-2,2,6,6-tetramethyl-
CAS No:81069-03-6
MF:C13H22N2O3
MW:254.32538
CID:732611
PubChem ID:133600

1-Piperidinyloxy,4-(2,5-dioxo-1-pyrrolidinyl)-2,2,6,6-tetramethyl- Chemical and Physical Properties

Names and Identifiers

    • 1-Piperidinyloxy,4-(2,5-dioxo-1-pyrrolidinyl)-2,2,6,6-tetramethyl-
    • 1-(1-λ<sup>1</sup>-oxidanyl-2,2,6,6-tetramethylpiperidin-4-yl)pyrrolidine-2,5-dione
    • N-succinyl-4-amino-2,2,6,6-tetramethylpiperidine-1-oxyl
    • DTXSID90230874
    • 1-Piperidinyloxy, 4-(2,5-dioxo-1-pyrrolidinyl)-2,2,6,6-tetramethyl-
    • 81069-03-6
    • Tes-nsfr
    • Inchi: InChI=1S/C13H21N2O3/c1-12(2)7-9(8-13(3,4)15(12)18)14-10(16)5-6-11(14)17/h9H,5-8H2,1-4H3
    • InChI Key: SAQCDSXMYFUWLG-UHFFFAOYSA-N
    • SMILES: CC1(CC(CC(N1[O])(C)C)N2C(=O)CCC2=O)C

Computed Properties

  • Exact Mass: 253.155
  • Monoisotopic Mass: 253.155
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 356
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 41.6Ų
  • XLogP3: 0.5

Experimental Properties

  • Boiling Point: °Cat760mmHg
  • Flash Point: °C

1-Piperidinyloxy,4-(2,5-dioxo-1-pyrrolidinyl)-2,2,6,6-tetramethyl- Related Literature

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